Cas no 91619-31-7 (1-(3-Nitrophenylsulfonyl)piperidine)

• Product Name: 1-(3-Nitrophenylsulfonyl)piperidine
• CAS No: 91619-31-7
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• MDL: MFCD00625662
• CID: 815905
• PubChem ID: 300664
• Update Time: 2025-04-19

1-(3-Nitrophenylsulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-((3-Nitrophenyl)sulfonyl)piperidine
• 1-(3-nitrophenyl)sulfonylpiperidine
• 1-(3-Nitrophenylsulfonyl)Piperidine
• 3-Nitro-benzolsulfonsaeure-piperidid
• 91619-31-7
• Z45498047
• 1-(3-nitro-benzenesulfonyl)piperidine
• BZBNTCYTNHCSJU-UHFFFAOYSA-N
• CHEMBL1408921
• 1-(3-Nitro-benzenesulfonyl)-piperidine
• HMS2828N17
• AB06576
• SCHEMBL2651807
• AKOS000727594
• SR-01000509974
• 1-(3-nitrobenzenesulfonyl)piperidine
• 1-[(3-nitrophenyl)sulfonyl]piperidine
• MLS001213052
• LS-07272
• DTXSID10306348
• SR-01000509974-1
• CS-0206892
• NSC-175845
• MFCD00625662
• SMR000504929
• NSC 175845
• A860301
• NSC175845
• Piperidine, 1-[(3-nitrophenyl)sulfonyl]-
• STL576998
• ALBB-023219
• 1-(3-Nitrophenylsulfonyl)piperidine

• MDL： MFCD00625662
• Inchi： 1S/C11H14N2O4S/c14-13(15)10-5-4-6-11(9-10)18(16,17)12-7-2-1-3-8-12/h4-6,9H,1-3,7-8H2
• InChI Key： BZBNTCYTNHCSJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 270.06700
• Monoisotopic Mass: 270.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.374
• Boiling Point: 429.1 °C at 760 mmHg
• Flash Point: 213.3 °C
• Refractive Index: 1.592
• PSA: 91.58000
• LogP: 3.31130